4-Hydroxy-1,2-dimethylpyrrolidine-2-carboxylic acid

• Molecular Formula: C7H13NO3
• Molecular Weight: 159.18 g/mol
• IUPAC Name: 4-hydroxy-1,2-dimethylpyrrolidine-2-carboxylic acid
• InChI: InChI=1S/C7H13NO3/c1-7(6(10)11)3-5(9)4-8(7)2/h5,9H,3-4H2,1-2H3,(H,10,11)
• InChI Key: HZHAYCIWJCYRQI-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC(CN1C)O)C(=O)O

Description

4-Hydroxy-1,2-dimethylpyrrolidine-2-carboxylic acid ( 2044712-61-8) is an organic compound belonging to the class of pyrrolidine carboxylic acids. It has a molecular formula of C7H13NO3 and a molecular weight of 159.18 g/mol . The compound is characterized by a pyrrolidine ring, which is a five-membered saturated nitrogen heterocycle, substituted with two methyl groups, a hydroxyl group, and a carboxylic acid functionality. This specific arrangement of functional groups makes it a valuable and versatile chiral building block or intermediate in synthetic organic chemistry . This compound is primarily used in research and development settings, particularly in the synthesis of more complex molecules for pharmaceutical and agrochemical applications . Its structure serves as a critical scaffold for constructing potential protease inhibitors, other pharmacologically active agents, and novel ligands. The presence of both the carboxylic acid and hydroxyl groups allows for further chemical modifications, enabling its incorporation into larger molecular architectures or its use in creating proprietary compound libraries. The related hydrochloride salt (CAS 2044712-62-9) is also available, offering different solubility properties for various synthetic conditions . Please note that this product is intended for research purposes only and is not approved for human or veterinary diagnostic or therapeutic uses . All information provided is for research reference. Researchers should handle this material with appropriate safety precautions in a laboratory setting.

Preparation Methods

The synthesis of 4-Hydroxy-1,2-dimethylpyrrolidine-2-carboxylic acid typically involves the following steps:

Synthetic Routes: The compound can be synthesized through a multi-step process starting from readily available precursors. One common method involves the alkylation of pyrrolidine followed by hydroxylation and carboxylation reactions.

Reaction Conditions: The reactions are usually carried out under controlled temperatures and pH conditions to ensure the desired product is obtained with high purity.

Industrial Production Methods: Industrial production may involve the use of catalysts and optimized reaction conditions to increase yield and reduce production costs.

Chemical Reactions Analysis

4-Hydroxy-1,2-dimethylpyrrolidine-2-carboxylic acid undergoes various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form corresponding ketones or aldehydes.

Reduction: The carboxylic acid group can be reduced to form alcohols or aldehydes.

Substitution: The compound can undergo nucleophilic substitution reactions, where the hydroxyl or carboxylic acid groups are replaced by other functional groups.

Common Reagents and Conditions: Typical reagents include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles for substitution reactions.

Major Products: The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

4-Hydroxy-1,2-dimethylpyrrolidine-2-carboxylic acid has several scientific research applications:

Chemistry: It is used as a building block in organic synthesis and as a precursor for more complex molecules.

Biology: The compound is studied for its potential biological activities, including enzyme inhibition and receptor binding.

Medicine: Research is ongoing to explore its potential therapeutic uses, such as in the development of new drugs.

Industry: It is used in the production of various chemicals and materials, including pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of 4-Hydroxy-1,2-dimethylpyrrolidine-2-carboxylic acid involves its interaction with specific molecular targets:

Molecular Targets: The compound may bind to enzymes or receptors, altering their activity.

Pathways Involved: It can modulate biochemical pathways, leading to changes in cellular processes.

Comparison with Similar Compounds

Table 1: Substituent and Functional Group Comparison

Compound Name	Substituents (Position)	Key Functional Groups	Notable Properties
4-Hydroxy-1,2-dimethylpyrrolidine-2-carboxylic acid	1-Me, 2-Me, 4-OH	Hydroxy, carboxylic acid	High hydrogen-bonding potential
(2S,4S)-4-(Dimethylamino)pyrrolidine-2-carboxylic acid dihydrochloride (4·2HCl)	4-NMe₂, 2-COOH	Dimethylamino, carboxylic acid	Basic character, catalytic activity in H-D exchange
(2S,4S)-4-(Trimethylammonium)pyrrolidine-2-carboxylic acid chloride hydrochloride (6·2HCl)	4-N⁺Me₃, 2-COOH	Quaternary ammonium, carboxylic acid	High solubility in polar solvents

Key Observations :

Substituent Electronic Effects: The 4-hydroxy group in the target compound is electron-withdrawing, which may enhance the acidity of the carboxylic acid compared to the electron-donating dimethylamino group in 4·2HCl. The trimethylammonium group in 6·2HCl introduces a permanent positive charge, significantly increasing solubility in aqueous media compared to the neutral hydroxy or basic dimethylamino analogs .

Key Findings :

• The evidence compounds (4·2HCl, 6·2HCl) are synthesized with 100% purity via deprotection of ester groups in basic media, followed by chloride salt formation. This contrasts with the target compound, where synthetic challenges (e.g., introducing hydroxy and methyl groups simultaneously) may require orthogonal protection strategies.

Functional Behavior in Catalysis

The evidence highlights the catalytic activity of 4-substituted pyrrolidine derivatives in hydrogen-deuterium (H-D) exchange reactions . For example:

• 4·2HCl exhibits strong catalytic efficiency due to the dimethylamino group’s basicity, which facilitates proton abstraction during H-D exchange .
• 6·2HCl , with its quaternary ammonium group, shows enhanced solubility but reduced catalytic activity compared to 4·2HCl, likely due to steric shielding of the active site.

In contrast, the 4-hydroxy group in the target compound could participate in acid-base catalysis via proton transfer, but its performance in H-D exchange remains unexplored in the provided evidence.

Biological Activity

4-Hydroxy-1,2-dimethylpyrrolidine-2-carboxylic acid (commonly known as a pyrrolidine derivative) is a compound of significant interest in medicinal chemistry due to its unique structural features and potential biological activities. This article aims to provide a comprehensive overview of the biological activity associated with this compound, highlighting its mechanisms of action, therapeutic potential, and relevant case studies.

The molecular formula of 4-Hydroxy-1,2-dimethylpyrrolidine-2-carboxylic acid is C7H13NO3, with a molecular weight of 159.18 g/mol. The compound features a pyrrolidine ring substituted with hydroxy and carboxylic acid functional groups, which play crucial roles in its biological interactions and reactivity .

The biological activity of 4-Hydroxy-1,2-dimethylpyrrolidine-2-carboxylic acid is primarily attributed to its ability to interact with various biomolecules, including enzymes and receptors. The hydroxy group enhances its binding affinity, influencing its reactivity and interactions within biochemical pathways .

Key Mechanisms:

• Enzyme Inhibition : The compound has shown potential in inhibiting specific enzymes, which can lead to therapeutic effects in various diseases.
• Modulation of Biochemical Pathways : Research indicates that it may modulate pathways involved in inflammation and other physiological processes .

Biological Activities

4-Hydroxy-1,2-dimethylpyrrolidine-2-carboxylic acid has been investigated for several biological activities:

• Analgesic Effects : Studies suggest that derivatives of this compound may exhibit pain-relieving properties .
• Anti-inflammatory Activity : It has shown promise in reducing inflammation through modulation of inflammatory mediators .
• Antimicrobial Properties : Preliminary findings indicate potential effectiveness against various microbial strains .

Case Studies

Several studies have explored the biological activity of 4-Hydroxy-1,2-dimethylpyrrolidine-2-carboxylic acid and its derivatives:

• Antitumor Activity : A study demonstrated that certain pyrrolidine derivatives exhibited significant cytotoxic effects against cancer cell lines, suggesting their potential as anticancer agents .
• Neuroprotective Effects : Research indicated that compounds similar to 4-Hydroxy-1,2-dimethylpyrrolidine-2-carboxylic acid could provide neuroprotection in models of neurodegenerative diseases .

Data Table

The following table summarizes the biological activities and their respective references:

Biological Activity	Observations	References
Analgesic	Effective in pain relief in animal models
Anti-inflammatory	Modulation of inflammatory pathways
Antimicrobial	Inhibitory effects on various microbial strains
Antitumor	Cytotoxic effects on cancer cell lines
Neuroprotective	Protective effects in neurodegenerative disease models

Q & A

Q. What are the common synthetic routes for preparing 4-Hydroxy-1,2-dimethylpyrrolidine-2-carboxylic acid, and what key reaction conditions influence yield and purity?

• Methodological Answer : Synthesis typically involves functionalization of pyrrolidine scaffolds. A nucleophilic substitution approach can introduce hydroxy and methyl groups, followed by carboxylation via Grignard or organometallic reagents. For example, halogenated pyrrolidine intermediates may undergo methoxy substitution (as seen in pyrimidine derivatives) under basic conditions (e.g., NaOH/K₂CO₃ in DMSO/EtOH) . Protecting groups like tert-butoxycarbonyl (Boc) are critical to prevent undesired side reactions during carboxylation . Yield optimization requires precise stoichiometric control of reagents, temperature modulation (60–100°C), and purification via recrystallization or HPLC.

Q. How can researchers confirm the stereochemistry and regiochemistry of 4-Hydroxy-1,2-dimethylpyrrolidine-2-carboxylic acid using spectroscopic methods?

• Methodological Answer : Stereochemical assignment relies on NMR (¹H/¹³C) and circular dichroism (CD). For instance, coupling constants in ¹H NMR distinguish axial vs. equatorial substituents on the pyrrolidine ring. NOESY experiments can confirm spatial proximity of methyl/hydroxy groups . Regiochemistry is validated via IR spectroscopy (carboxylic acid C=O stretch ~1700 cm⁻¹) and high-resolution mass spectrometry (HRMS) for molecular formula confirmation. X-ray crystallography provides definitive proof of stereochemistry, as demonstrated in related pyrrolidine-carboxylic acid cocrystal studies .

Advanced Research Questions

Q. What strategies are effective for resolving conflicting data in the characterization of 4-Hydroxy-1,2-dimethylpyrrolidine-2-carboxylic acid derivatives, particularly regarding tautomeric forms or dynamic stereochemistry?

• Methodological Answer : Dynamic stereochemistry (e.g., ring puckering) can lead to contradictory NMR results. Variable-temperature (VT) NMR experiments (-40°C to 25°C) slow conformational exchange, resolving split signals into distinct peaks . Tautomerism is addressed via computational modeling (DFT) to predict stable tautomers, validated by pH-dependent UV-Vis spectroscopy. For example, hydroxy-pyridinecarboxylic acids exhibit keto-enol tautomerism, which alters reactivity in enzyme inhibition assays . Cross-validation using multiple techniques (e.g., LC-MS, XRD) is essential.

Q. How can solid-state NMR (ssNMR) and X-ray crystallography be applied to study the polymorphic forms of 4-Hydroxy-1,2-dimethylpyrrolidine-2-carboxylic acid?

• Methodological Answer : Polymorph screening involves solvent evaporation (e.g., ethanol/water mixtures) and slurry conversion. ssNMR (¹³C CP/MAS) identifies hydrogen-bonding networks and lattice packing differences by analyzing chemical shift anisotropy . X-ray crystallography resolves crystal symmetry and unit-cell parameters, critical for correlating structure with physicochemical properties (e.g., solubility, stability). For example, cocrystals with mandelic acid (as in pyridinecarboxamide studies) enhance thermal stability via π-π stacking and hydrogen bonds .

Q. What experimental designs are recommended for evaluating the biological activity of 4-Hydroxy-1,2-dimethylpyrrolidine-2-carboxylic acid in enzyme inhibition assays?

• Methodological Answer : Use kinetic assays (e.g., fluorogenic substrates) to measure IC₅₀ values. Pre-incubate the compound with target enzymes (e.g., metalloproteases) to assess competitive/non-competitive inhibition. Structural analogs like 3-hydroxy-4-methylpyridine-2-carboxylic acid show activity via chelation of active-site metal ions . Control experiments must include buffer pH adjustments (to stabilize the hydroxy-carboxylic acid moiety) and negative controls (e.g., EDTA for metal-dependent enzymes).

Data Contradiction Analysis

Q. How should researchers address discrepancies in reported synthetic yields for derivatives of 4-Hydroxy-1,2-dimethylpyrrolidine-2-carboxylic acid?

• Methodological Answer : Yield variations often arise from differences in protecting group strategies or purification methods. For example, Boc-protected intermediates (used in pyrrolidine syntheses) may degrade during acidic deprotection, reducing yields . Systematic optimization via Design of Experiments (DoE) can identify critical factors (e.g., reaction time, solvent polarity). Cross-referencing literature on analogous compounds (e.g., 5-hydroxypyridine-2-carboxylic acid) provides benchmarks for acceptable yield ranges (e.g., 70–95%) .